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Compound of Interest

Compound Name: NC 2300

Cat. No.: B1682202

Technical Support Center: multi N/C 2300 Series

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for the multi N/C 2300 software. It is designed for researchers, scientists, and drug
development professionals to quickly diagnose and resolve issues encountered during their
experiments.

Troubleshooting Guides & FAQs

This section addresses specific software error codes and other common problems in a
guestion-and-answer format.

Q1: What should I do if | receive a "Device disconnected" error message?

A: A"Device disconnected" error (Error Code: /) indicates a communication issue between the
multi N/C 2300 instrument and the control software.[1]

e Immediate Steps:

o Wait for the current action to complete. If the error occurs during a measurement, the
process will be aborted.[1]

o Attempt to reinitialize the analyzer using the "Initialize" button in the Instrument control
panel of the software.[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1682202?utm_src=pdf-interest
https://www.analytik-jena.com/import/assets/0000008719_Manual_multi_NC_2300_en.pdf
https://www.analytik-jena.com/import/assets/0000008719_Manual_multi_NC_2300_en.pdf
https://www.analytik-jena.com/import/assets/0000008719_Manual_multi_NC_2300_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o If re-initialization fails, restart the multiwin software.[1]

o If a"port is not available" message appears, power the analyzer off and then on again.[1]

» Potential Causes:
o Interruption of the USB connection.[1]
o Severe voltage fluctuations in the main power supply.[1]

Q2: | am seeing communication error codes like "Incomplete command from the PC" (Error
Code: 1) or "PC command without STX" (Error Code: 2). How can | resolve this?

A: These errors suggest a problem with the data transmission between the PC and the
analyzer.

e Troubleshooting Steps:

o

Ensure the USB cable is securely connected to both the PC and the instrument.
o Check for any damage to the USB cable and replace it if necessary.

o Restart both the multi N/C 2300 and the control computer to re-establish a stable
connection.

o If the issue persists, contact customer service as it may indicate a more complex hardware
or software issue.[1]

Q3: My analytical results are inconsistent or implausible. What are the potential software-
related causes?

A: Inconsistent results can stem from several factors. From a software perspective, consider
the following:

o Calibration: Ensure that the correct calibration curve is loaded and that it is still valid. The
multiwin software offers an "Easy Cal" feature for multi-point calibration from a single
standard, which helps maintain long-term stability.
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» Method Parameters: Verify that the correct analytical method with the appropriate settings for
your sample type is selected.

e Blank Correction: Incorrect blank correction can lead to skewed results. Re-measure your
blank and ensure the value is correctly applied in the software.

Q4: The software is not responding or has frozen. What is the recommended course of action?
A: A non-responsive software application can disrupt your workflow.
e Solution:

Wait a few moments to see if the software resolves the issue on its own.

[e]

[e]

If it remains frozen, you may need to force-close the application through the operating
system's task manager.

[e]

Before restarting the software, it is advisable to reboot the control computer.

o

Upon restarting the software, check the instrument status and re-initialize if necessary.

Summary of Common Software Error Codes

The following table summarizes common software error codes, their potential causes, and
recommended solutions for the multi N/C 2300. For a complete and detailed list of all error
codes, please refer to the official operating manual.[1]
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Error Code Error Message

Potential Cause(s)

Recommended
Solution(s)

/ Device disconnected

Interruption of USB
connection, severe

voltage fluctuations.[1]

Wait for the current
action to finish,
reinitialize the
analyzer, restart the
software, or power
cycle the analyzer if a

port error is displayed.

[1]

Incomplete command
from the PC

Data transmission

error.

Check USB
connection, restart the
software and
instrument, contact
customer service if the

problem persists.[1]

PC command without
STX

Data transmission

error.

Check USB
connection, restart the
software and
instrument, contact
customer service if the

problem persists.[1]

PC command without

*

Data transmission

error.

Check USB
connection, restart the
software and
instrument, contact
customer service if the

problem persists.[1]

4 PC command...

Data transmission

error.

Check USB
connection, restart the
software and
instrument, contact
customer service if the

problem persists.[1]
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Experimental Protocols

While specific experimental protocols are highly dependent on the sample matrix and analytical
goals, the following outlines a general methodology for Total Organic Carbon (TOC) analysis
using the multi N/C 2300, emphasizing software interaction.

General TOC Measurement Protocol:

e System Preparation:

[¢]

Ensure the multi N/C 2300 is powered on and has completed its self-check.

Launch the multiWin software and establish a connection with the instrument.

[¢]

o

Verify that the carrier gas supply meets the required pressure and purity specifications.

o

Check the levels of rinsing and reagent solutions.
o Software Setup:

o Open or create an analytical method in the multiWin software, defining parameters such
as sample volume, number of injections, and furnace temperature.

o Load or perform a valid calibration for the desired concentration range. The "Easy Cal"
function can be utilized for automated multi-point calibration from a single stock solution.

o Sample Preparation and Loading:

o Prepare your samples, standards, and blanks. For samples with high particulate content,
the multi N/C 2300's direct injection system is designed to handle them without pre-
filtration.

o Load the samples into the autosampler rack.
e Measurement Execution:

o Create a sequence table in the software, assigning the correct method and sample
information to each vial position.
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o Start the measurement sequence from the multiwin software.

o Data Analysis:
o Monitor the results in real-time as they are generated in the software's results table.

o Once the sequence is complete, review the data, including calibration verification and
blank values.

o Utilize the software's reporting functions to generate a comprehensive analysis report.

Visualizations
General Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting general software and
instrument issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [multi N/C 2300 software error codes and solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682202#multi-n-c-2300-software-error-codes-and-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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